Cas no 1799-47-9 (Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester)

• Product name: Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester
• CAS No: 1799-47-9
• MF: C₁₁H₆O₂F₁₆
• MW: 474.13854
• MDL: MFCD00153152
• CID: 118092
• PubChem ID: 2737219

Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester
• ETHYL 9H-PERFLUORONONANOATE
• ethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononanoate
• Nonanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester
• SCHEMBL5704681
• 1799-47-9
• CS-0449027
• Ethyl 9H-hexadecafluorononanoate
• SB85457
• A812506
• ethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecakis(fluoranyl)nonanoate
• MFCD00153152
• FT-0626157
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononanoic acid ethyl ester
• AKOS007930408
• DTXSID40371923
• HRSRZMSDVRJBEZ-UHFFFAOYSA-N

• MDL： MFCD00153152
• Inchi： InChI=1S/C11H6F16O2/c1-2-29-4(28)6(16,17)8(20,21)10(24,25)11(26,27)9(22,23)7(18,19)5(14,15)3(12)13/h3H,2H2,1H3
• InChI Key： HRSRZMSDVRJBEZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 474.01100
• Monoisotopic Mass: 474.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Tautomer Count: nothing
• XLogP3: 6
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.572
• Boiling Point: 112 °C
• Flash Point: 79.5°C
• Refractive Index: 1.32
• PSA: 26.30000
• LogP: 5.26170
• Solubility: Not determined

Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：
• HazardClass：FLAMMABLE

Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Additional information on Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester

Research Brief on Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester (CAS: 1799-47-9)

Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester (CAS: 1799-47-9) is a fluorinated organic compound with significant applications in the chemical, biological, and pharmaceutical industries. This compound, characterized by its perfluorinated alkyl chain, has garnered attention due to its unique physicochemical properties, including high thermal stability, chemical resistance, and hydrophobic characteristics. Recent studies have explored its potential as a versatile intermediate in drug synthesis, material science, and specialty chemicals.

In the pharmaceutical sector, this compound has been investigated for its role in enhancing the bioavailability and stability of active pharmaceutical ingredients (APIs). Researchers have utilized its fluorinated structure to modify drug molecules, thereby improving their pharmacokinetic profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for fluorinated prodrugs, which exhibit prolonged half-lives and reduced metabolic degradation in vivo.

From a materials science perspective, the compound's hydrophobic and oleophobic properties make it an attractive candidate for surface coatings and nanotechnology applications. A recent ACS Applied Materials & Interfaces article highlighted its use in developing self-cleaning coatings with exceptional durability. The study revealed that coatings incorporating this compound exhibited superior resistance to environmental stressors, such as UV radiation and chemical exposure, compared to traditional materials.

In the realm of chemical synthesis, researchers have leveraged the compound's reactivity to develop novel catalytic systems. A 2024 Nature Chemistry publication detailed its role in facilitating C-F bond activation, a critical step in the synthesis of fluorinated organic molecules. The study reported that the compound's unique electronic properties enabled efficient catalysis under mild conditions, offering a sustainable alternative to conventional methods.

Despite its promising applications, challenges remain in the large-scale production and environmental impact of this compound. Recent regulatory reviews have emphasized the need for greener synthesis routes and improved biodegradability profiles. Ongoing research aims to address these concerns by exploring bio-based precursors and advanced purification techniques.

In conclusion, Nonanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-, ethyl ester (CAS: 1799-47-9) represents a versatile and valuable compound in the chemical and pharmaceutical industries. Continued research into its applications and environmental impact will be crucial for unlocking its full potential while ensuring sustainability.